Cas no 2137603-78-0 (3-(3-Bromo-2-methylphenyl)-2,6-difluoroaniline)

• Product Name: 3-(3-Bromo-2-methylphenyl)-2,6-difluoroaniline
• CAS No: 2137603-78-0
• MF: C₁₃H₁₀BrF₂N
• MW: 298.126009464264
• CID: 5936954
• PubChem ID: 165795995
• Update Time: 2025-10-28

3-(3-Bromo-2-methylphenyl)-2,6-difluoroaniline Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2-methylphenyl)-2,6-difluoroaniline
• EN300-714997
• 2137603-78-0
• 3-(3-Bromo-2-methylphenyl)-2,6-difluoroaniline

• Inchi： 1S/C13H10BrF2N/c1-7-8(3-2-4-10(7)14)9-5-6-11(15)13(17)12(9)16/h2-6H,17H2,1H3
• InChI Key： QYZPZTCFQHXVAY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)C1C=CC(=C(C=1F)N)F

Computed Properties

• Exact Mass: 296.99647g/mol
• Monoisotopic Mass: 296.99647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3-Bromo-2-methylphenyl)-2,6-difluoroaniline

Introduction to 3-(3-Bromo-2-methylphenyl)-2,6-difluoroaniline (CAS No. 2137603-78-0)

3-(3-Bromo-2-methylphenyl)-2,6-difluoroaniline, identified by its CAS number 2137603-78-0, is a fluorinated aromatic amine with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to a class of molecules characterized by the presence of bromine and fluorine substituents on a phenyl ring, which imparts distinct electronic and steric properties. The combination of these elements makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents and advanced materials.

The structural motif of 3-(3-Bromo-2-methylphenyl)-2,6-difluoroaniline consists of a benzene ring substituted with a bromo group at the 3-position and a methyl group at the 2-position, while the 2- and 6-positions are further modified with fluorine atoms. This specific arrangement of substituents influences its chemical reactivity, solubility, and interaction with biological targets. The presence of both bromine and fluorine atoms enhances its potential as an intermediate in organic synthesis, enabling the facile introduction of additional functional groups through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their ability to modulate pharmacokinetic properties and improve metabolic stability in drug candidates. The fluorine atoms in 3-(3-Bromo-2-methylphenyl)-2,6-difluoroaniline contribute to its lipophilicity and can influence the binding affinity to biological targets. Additionally, the bromine atom serves as a versatile handle for further functionalization, allowing chemists to tailor the molecule for specific applications.

One of the most compelling aspects of this compound is its potential in medicinal chemistry. Researchers have explored its utility as a building block for the synthesis of small-molecule inhibitors targeting various disease-related proteins. For instance, studies have demonstrated that derivatives of 3-(3-Bromo-2-methylphenyl)-2,6-difluoroaniline exhibit inhibitory activity against enzymes involved in cancer metabolism. The fluorinated aromatic core provides a scaffold that can be modified to optimize binding interactions with enzyme active sites, potentially leading to the development of novel anticancer agents.

The role of halogenated aromatic compounds in material science is equally noteworthy. The electronic properties conferred by fluorine and bromine substituents make 3-(3-Bromo-2-methylphenyl)-2,6-difluoroaniline a suitable candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The presence of these halogens can enhance charge transport properties and thermal stability, which are critical factors for the performance of advanced electronic materials.

In academic research, 3-(3-Bromo-2-methylphenyl)-2,6-difluoroaniline has been employed in various synthetic methodologies. Its unique structure allows for diverse chemical transformations, making it a valuable tool for exploring new synthetic pathways. For example, researchers have utilized this compound in cross-coupling reactions to construct complex heterocyclic frameworks, which are prevalent in many biologically active molecules. The ability to introduce fluorine and bromine atoms at specific positions provides chemists with fine control over molecular architecture, enabling the design of molecules with tailored properties.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in drug synthesis. Fluorinated anilines are known for their role in enhancing drug efficacy and reducing side effects. The structural features of 3-(3-Bromo-2-methylphenyl)-2,6-difluoroaniline make it a versatile precursor for developing novel therapeutic agents targeting neurological disorders, infectious diseases, and inflammatory conditions. By leveraging its reactivity and functionalization potential, researchers aim to create molecules that interact selectively with disease-causing targets.

The synthesis of 3-(3-Bromo-2-methylphenyl)-2,6-difluoroaniline involves multi-step organic reactions that highlight its complexity and synthetic challenge. Typically, it is prepared through halogenation reactions followed by nucleophilic substitution or metal-catalyzed cross-coupling processes. The precise control required during these synthetic steps underscores the importance of high-purity starting materials and optimized reaction conditions to achieve the desired product with minimal impurities.

The impact of this compound extends beyond academic research into industrial applications. Companies specializing in fine chemicals have recognized its value as a key intermediate for producing high-performance materials used in electronics and pharmaceuticals. The demand for specialized fluorinated compounds continues to grow as industries seek innovative solutions to meet evolving technological challenges.

In conclusion, 3-(3-Bromo-2-methylphenyl)-2,6-difluoroaniline, with its CAS number 2137603-78-0, represents a significant advancement in both pharmaceutical chemistry and materials science. Its unique structural features offer numerous opportunities for innovation across multiple disciplines. As research progresses, we can expect further discoveries highlighting its potential as a building block for next-generation therapeutics and advanced materials.